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Compound of Interest

Compound Name: Strontium sulfite

Cat. No.: B085211 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Strontium Sulfite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of strontium sulfite (SrSO₃). It includes quantitative data, detailed experimental

protocols for its synthesis, and visualizations of key processes relevant to its application,

particularly in the field of drug development.

Physical and Chemical Properties
Strontium sulfite is an inorganic compound that exists as a white or colorless crystalline solid.

[1][2][3] It is a salt derived from strontium, an alkaline earth metal, and sulfurous acid. Its

stability and reactivity make it a valuable intermediate in the synthesis of other strontium

compounds.[1]

Quantitative Physical and Chemical Data
The key quantitative properties of strontium sulfite are summarized in the tables below for

easy reference and comparison.

Table 1: General and Physical Properties of Strontium Sulfite
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Property Value Reference(s)

Molecular Formula SrSO₃ [3][4]

Molecular Weight 167.68 g/mol [3]

Appearance
White / colorless crystalline

solid
[1][3]

Density
~3.7 g/cm³ (Varies with

synthesis method)
[5]

Decomposition Temp.
~380°C (Decomposes to SrO

and SO₂)
[1][2][3]

Table 2: Solubility Data for Strontium Sulfite

Property Value Conditions Reference(s)

Water Solubility 0.0015 g / 100 mL 25°C [1][3]

Solubility Product

(Ksp)
pKsp: 7.4 25°C [1][3]

Solubility in Acids Soluble
Decomposes in HCl,

H₂SO₄
[2][3]

Solubility in Ethanol

Decreases with

increasing ethanol

content

- [6]

Solubility in SO₂

solution

Increases with

increasing SO₂

content

- [6]

Crystal Structure and Morphology
While detailed single-crystal diffraction data for strontium sulfite is limited, it is known to

crystallize from aqueous solutions as an anhydrous salt, SrSO₃.[5][6] The bulk crystalline form

is suggested to have a non-hydrated orthorhombic system.[5]
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A key area of research involves the controlled synthesis of strontium sulfite crystals with

distinct morphologies. Using techniques like the metasilicate gel-growth method, various forms,

including spherical, poly-spherical, ellipsoidal, and spindle-shaped crystals, have been

produced.[7] X-ray diffraction (XRD) analysis confirms that these different shapes arise from

variations in the growth on the crystal lattice, which can be controlled by synthesis parameters

such as pH and temperature.[7]

Chemical Reactivity and Synthesis
Strontium sulfite serves as a useful precursor for other strontium compounds due to its

specific reactivity.

Key Chemical Reactions
Reaction with Acids: Strontium sulfite readily reacts with strong acids like hydrochloric acid

(HCl) and sulfuric acid (H₂SO₄) to form the corresponding strontium salt, water, and sulfur

dioxide gas.[1][2][3] SrSO₃ + 2HCl → SrCl₂ + H₂O + SO₂

Oxidation: It can be oxidized to form the more stable strontium sulfate (SrSO₄).[1] This is a

significant reaction pathway for synthesizing strontium sulfate. SrSO₃ + H₂O₂ → SrSO₄ +

H₂O

Thermal Decomposition: Upon heating to approximately 380°C, strontium sulfite
decomposes into strontium oxide (SrO) and sulfur dioxide (SO₂).[1][2][3] SrSO₃(s) → SrO(s)

+ SO₂(g)

Synthesis Pathways
Several methods are employed for the synthesis of strontium sulfite, each offering control

over purity, crystal form, and particle size.
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General Synthesis Pathways for Strontium Sulfite

Reactants

Synthesis Methods

Products

Strontium Chloride (SrCl₂)
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Sodium Sulfite (Na₂SO₃)
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Strontium Sulfite (SrSO₃)
Nanoparticles

Strontium Sulfite (SrSO₃)
Controlled Morphologies

Click to download full resolution via product page

Caption: Overview of common synthesis routes for producing strontium sulfite.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of strontium sulfite
via common laboratory techniques.

Protocol for Aqueous Precipitation
This method is used for the straightforward synthesis of bulk strontium sulfite powder.

Preparation of Reactant Solutions:

Prepare an aqueous solution of a soluble strontium salt, such as 0.1 M strontium chloride

(SrCl₂).

Prepare a separate equimolar aqueous solution of a soluble sulfite salt, such as 0.1 M

sodium sulfite (Na₂SO₃).
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Precipitation:

While stirring the strontium chloride solution vigorously with a magnetic stirrer, add the

sodium sulfite solution dropwise.

A white precipitate of strontium sulfite will form immediately.

Isolation and Purification:

Continue stirring the mixture for 1-2 hours to ensure the reaction goes to completion.

Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the collected solid several times with deionized water to remove any soluble

impurities (e.g., NaCl).

Follow with a final wash with ethanol to facilitate drying.

Drying:

Dry the purified strontium sulfite powder in an oven at 60-80°C until a constant weight is

achieved.

Protocol for Nanoprecipitation of Strontium Sulfite
Nanoparticles (SSNs)
This method is adapted for producing nanoparticles suitable for drug delivery applications.

Preparation of Reactant Solutions:

Prepare a stock solution of strontium chloride (SrCl₂) (e.g., 60 mM).

Prepare a stock solution of sodium sulfite (Na₂SO₃) (e.g., 10 mM).

For stabilized particles (Na-Glc-SSNs), prepare stock solutions of sodium chloride (NaCl,

e.g., 300 mM) and D-glucose (e.g., 200 mM).

Nanoprecipitation Reaction:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a reaction vessel, combine the sodium sulfite solution with the NaCl and/or glucose

solutions if stabilized particles are desired.

While vortexing or rapidly stirring the sulfite mixture, quickly inject the strontium chloride

solution.

The immediate formation of a turbid suspension indicates the creation of strontium
sulfite nanoparticles.

Purification:

The nanoparticle suspension can be purified by centrifugation. Pellet the nanoparticles

and discard the supernatant.

Resuspend the nanoparticle pellet in deionized water or a suitable buffer. Repeat this

wash step 2-3 times to remove unreacted ions.

Characterization:

Analyze the resulting nanoparticles for size and zeta potential using Dynamic Light

Scattering (DLS).

Confirm composition using techniques like Fourier-Transform Infrared Spectroscopy

(FTIR) and Energy-Dispersive X-ray Spectroscopy (EDX).

Protocol for Metasilicate Gel-Growth of Crystals
This technique allows for the growth of well-defined single crystals with controlled morphology.

Gel Preparation:

Prepare a sodium metasilicate (Na₂SiO₃·9H₂O) solution (e.g., 1.0 M) in deionized water.

In a crystallization vessel (e.g., a test tube), add an acidic solution (e.g., 1.0 M acetic acid).

Carefully add the sodium metasilicate solution along the wall of the vessel to the acid until

a desired pH (e.g., 4.0-11.0) is reached, which initiates gelation.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://academic.oup.com/bcsj/article/70/12/3017/7365873
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the gel to set for 24-48 hours.

Introduction of Reactants:

Once the gel has set, carefully pour a solution of a soluble sulfite, such as sodium sulfite

(0.2 to 1.5 mol dm⁻³), over the top of the gel.[7] This is the outer reactant.

Alternatively, the sulfite can be incorporated directly into the gel during its preparation. In

this case, an aqueous solution of a strontium salt, like strontium chloride (0.2 to 3.0 mol

dm⁻³), is layered on top of the gel.[7]

Crystal Growth:

Seal the vessel to prevent evaporation and allow it to stand undisturbed at a constant

temperature (e.g., 5-40°C).[7]

The ions will diffuse into the gel matrix and react, leading to the slow growth of strontium
sulfite crystals over several days or weeks.

Harvesting:

Once the crystals have reached the desired size, carefully excavate them from the gel.

Gently wash the crystals with deionized water to remove any adhering gel and dry them at

room temperature.

Applications in Drug Development
Recent research has highlighted the potential of strontium sulfite nanoparticles (SSNs) as

biocompatible, pH-responsive nanocarriers for targeted drug delivery, particularly in cancer

therapy.

Mechanism of Action: pH-Responsive Drug Delivery
The therapeutic efficacy of SSNs is based on their differential stability in physiological versus

acidic environments. SSNs are relatively stable at the neutral pH of blood (~7.4) but rapidly

dissolve in the acidic environment of endosomes and lysosomes (pH ~4.5-6.5) within cancer
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cells. This property allows for the targeted release of encapsulated therapeutic agents, such as

small interfering RNA (siRNA), directly into the cytoplasm of the target cell.

pH-Responsive siRNA Delivery by Strontium Sulfite Nanoparticles (SSNs)

Bloodstream (pH ~7.4)

Cancer Cell

siRNA-loaded SSN
(Stable)

Endocytosis

1. Circulation & Targeting

Endosome (pH ~5.0-6.0)

2. Cellular Uptake

SSN Dissolution
SrSO₃ + 2H⁺ → Sr²⁺ + H₂O + SO₂

3. Acidification

siRNA Release

4. Payload Release

RISC Complex

5. RISC Loading

Target mRNA

mRNA Cleavage
(Gene Silencing)

6. Silencing
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Caption: Workflow of SSNs for targeted gene silencing in cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

